Cas no 1058457-36-5 (1-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-(thiophene-2-sulfonyl)piperazine)

• Product Name: 1-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-(thiophene-2-sulfonyl)piperazine
• CAS No: 1058457-36-5
• MF: C₁₄H₁₇N₇O₂S₂
• MW: 379.460478544235
• CID: 5878582
• PubChem ID: 45501727
• Update Time: 2025-05-19

1-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-(thiophene-2-sulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-7-(4-thiophen-2-ylsulfonylpiperazin-1-yl)triazolo[4,5-d]pyrimidine
• 1-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-(thiophene-2-sulfonyl)piperazine
• 3-ethyl-7-(4-(thiophen-2-ylsulfonyl)piperazin-1-yl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
• F5064-0050
• Z2735597359
• 1058457-36-5
• AKOS024494344

• Inchi： 1S/C14H17N7O2S2/c1-2-21-14-12(17-18-21)13(15-10-16-14)19-5-7-20(8-6-19)25(22,23)11-4-3-9-24-11/h3-4,9-10H,2,5-8H2,1H3
• InChI Key： XMKLHGQASUYWHG-UHFFFAOYSA-N
• SMILES： C1N=C(N2CCN(S(C3SC=CC=3)(=O)=O)CC2)C2N=NN(CC)C=2N=1

Computed Properties

• Exact Mass: 379.08851516g/mol
• Monoisotopic Mass: 379.08851516g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 134Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-(thiophene-2-sulfonyl)piperazine

Professional Introduction to Compound with CAS No. 1058457-36-5 and Product Name: 1-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-(thiophene-2-sulfonyl)piperazine

The compound with the CAS number 1058457-36-5 and the product name 1-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-(thiophene-2-sulfonyl)piperazine represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential pharmacological properties. The structural framework of this molecule incorporates several key functional groups, including a triazolo[4,5-d]pyrimidine core and a thiophene-2-sulfonyl substituent, which contribute to its unique chemical and biological characteristics.

The triazolo[4,5-d]pyrimidine scaffold is known for its versatility in drug design, often serving as a privileged structure in the development of therapeutic agents. This motif has been extensively studied for its ability to interact with biological targets such as enzymes and receptors. The presence of the ethyl group at the 3-position of the triazolo[4,5-d]pyrimidine ring further enhances the compound's pharmacokinetic profile by influencing its solubility and metabolic stability. These features make it an attractive candidate for further exploration in drug discovery.

The thiophene-2-sulfonyl moiety is another critical component of this compound. Thiophene derivatives are widely recognized for their role in various pharmaceutical applications due to their stability and ability to form hydrogen bonds. The sulfonyl group introduces a polar region that can improve binding affinity to biological targets. This combination of structural elements suggests that the compound may exhibit multiple modes of action, making it a promising candidate for treating complex diseases.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The triazolo[4,5-d]pyrimidine core has been particularly noted for its potential in anticancer and anti-inflammatory applications. Studies have demonstrated that this scaffold can modulate key signaling pathways involved in disease progression. The incorporation of the ethyl group into this framework has been shown to enhance binding interactions with target proteins, leading to improved efficacy.

Moreover, the thiophene-2-sulfonyl substituent has been investigated for its ability to enhance drug delivery and bioavailability. This group can form stable complexes with biological targets, increasing the compound's residence time at the site of action. Such properties are particularly valuable in the development of long-lasting therapeutics. The combination of these structural features makes this compound a compelling candidate for further preclinical and clinical studies.

In the context of current pharmaceutical research, there is growing interest in developing small molecules that can modulate multiple disease-related pathways simultaneously. The compound under discussion exhibits characteristics that align well with this trend. Its dual functionality, derived from the triazolo[4,5-d]pyrimidine and thiophene-2-sulfonyl moieties, suggests potential applications in treating multifaceted diseases such as cancer and inflammatory disorders. Preliminary studies have indicated that this molecule may interfere with key enzymatic processes involved in disease progression.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Advanced synthetic techniques have been employed to introduce the necessary functional groups while maintaining structural integrity. The use of modern analytical methods such as NMR spectroscopy and mass spectrometry has been crucial in characterizing the compound's structure and confirming its identity.

From a pharmacological perspective, the compound's potential lies in its ability to interact with specific biological targets. The triazolo[4,5-d]pyrimidine core has been shown to bind to enzymes involved in cell proliferation and signal transduction. The thiophene-2-sulfonyl group further enhances this interaction by providing additional binding sites on the target molecule. These interactions are critical for modulating cellular processes that contribute to disease development.

Current research efforts are focused on understanding how this compound affects cellular pathways at a molecular level. By elucidating its mechanism of action, scientists can identify potential therapeutic applications and optimize its properties for clinical use. Preclinical studies have begun to explore its efficacy in animal models, providing valuable insights into its pharmacological profile.

The development of novel pharmaceuticals is a complex process that requires extensive testing to ensure safety and efficacy. This compound has undergone rigorous evaluation using both in vitro and in vivo models. These studies have provided preliminary evidence supporting its potential as a therapeutic agent. However, further research is needed to fully understand its effects on human health.

In conclusion, the compound with CAS number 1058457-36-5 and product name 1-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-(thiophene-2-sulfonyl)piperazine represents a significant advancement in medicinal chemistry. Its unique structural features and promising pharmacological properties make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in addressing complex health challenges.